2-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,7-naphthyridine hydrochloride

• Molecular Formula: C9H10ClF3N2
• Molecular Weight: 238.64 g/mol
• IUPAC Name: 2-(trifluoromethyl)-5,6,7,8-tetrahydro-1,7-naphthyridine;hydrochloride
• InChI: InChI=1S/C9H9F3N2.ClH/c10-9(11,12)8-2-1-6-3-4-13-5-7(6)14-8;/h1-2,13H,3-5H2;1H
• InChI Key: ZJLGTPLLYGSHMN-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1C=CC(=N2)C(F)(F)F.Cl

Description

2-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,7-naphthyridine hydrochloride is a useful research compound. Its molecular formula is C9H10ClF3N2 and its molecular weight is 238.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of the product (94 mg, 0.20 mmol) from Step A above in 0.5 mL of methanol and 2.0 mL of 4.0M hydrogen chloride in 1,4-dioxane was kept at room temperature for 18 h. The reaction mixture was concentrated under a stream of nitrogen, and the residue was triturated with ether. The resultant precipitate was collected and dried in vacuo to afford the title compound as a pale yellow powder. LC/MS 203.1 (M+1).